Substance P

Catalog No.
S1507377
CAS No.
12769-48-1
M.F
C63H98N18O13S
M. Wt
1347.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Substance P

Native Substance P is the essential endogenous NK1 agonist for NEP inhibitor screening and receptor internalization assays. Synthetic analogs resist degradation, masking true enzyme inhibition. Procure this peptide for:

  • Native NEP/ACE substrate kinetics to benchmark phosphoramidon-like inhibitor potency.
  • Clathrin-mediated NK1 internalization for high-content imaging.
  • Baseline neurogenic inflammation and vasodilation models for NK1 antagonist testing.

CAS Number

12769-48-1

Product Name

Substance P

IUPAC Name

(2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S)-1-[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-N-[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]pentanediamide

Molecular Formula

C63H98N18O13S

Molecular Weight

1347.6 g/mol

InChI

InChI=1S/C63H98N18O13S/c1-37(2)33-45(57(89)74-41(53(68)85)27-32-95-3)73-52(84)36-72-54(86)46(34-38-15-6-4-7-16-38)78-58(90)47(35-39-17-8-5-9-18-39)79-56(88)42(23-25-50(66)82)75-55(87)43(24-26-51(67)83)76-59(91)49-22-14-31-81(49)62(94)44(20-10-11-28-64)77-60(92)48-21-13-30-80(48)61(93)40(65)19-12-29-71-63(69)70/h4-9,15-18,37,40-49H,10-14,19-36,64-65H2,1-3H3,(H2,66,82)(H2,67,83)(H2,68,85)(H,72,86)(H,73,84)(H,74,89)(H,75,87)(H,76,91)(H,77,92)(H,78,90)(H,79,88)(H4,69,70,71)/t40-,41-,42-,43-,44-,45-,46-,47-,48-,49-/m0/s1

InChI Key

ADNPLDHMAVUMIW-CUZNLEPHSA-N

SMILES

CC(C)CC(C(=O)NC(CCSC)C(=O)N)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C3CCCN3C(=O)C(CCCCN)NC(=O)C4CCCN4C(=O)C(CCCN=C(N)N)N

Synonyms

Euler Gaddum Substance P, Euler-Gaddum Substance P, Hypothalamic Substance P, SP(1-11), Substance P, Substance P, Euler-Gaddum, Substance P, Hypothalamic

Canonical SMILES

CC(C)CC(C(=O)NC(CCSC)C(=O)N)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C3CCCN3C(=O)C(CCCCN)NC(=O)C4CCCN4C(=O)C(CCCN=C(N)N)N

Isomeric SMILES

CC(C)C[C@@H](C(=O)N[C@@H](CCSC)C(=O)N)NC(=O)CNC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H]3CCCN3C(=O)[C@H](CCCCN)NC(=O)[C@@H]4CCCN4C(=O)[C@H](CCCN=C(N)N)N

The exact mass of the compound Substance P is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Intercellular Signaling Peptides and Proteins - Kinins - Tachykinins. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥95%

Package Size

1 mg, 5 mg

Substance P (CAS 12769-48-1 / 33507-63-0) is an endogenous 11-amino-acid neuropeptide (RPKPQQFFGLM-NH2) belonging to the tachykinin family[1]. As the primary physiological ligand for the neurokinin-1 (NK1) receptor, it is a critical procurement standard for modeling neurogenic inflammation, nociception, and vasodilation[2]. Unlike synthetic derivatives, native Substance P maintains physiological susceptibility to neutral endopeptidase (NEP) and angiotensin-converting enzyme (ACE), making it the mandatory baseline material for evaluating enzymatic clearance kinetics and testing novel NEP inhibitors in preclinical workflows[2].

Research Fit

✓ NK1 receptor signaling: reported highest-affinity endogenous tachykinin
✓ Native amidated C-terminus required for full receptor activation
✓ Full-length 11-amino acid peptide for sustained stability in ex vivo/in vivo models

Substituting native Substance P with closely related tachykinins like Neurokinin A (NKA) or synthetic analogs (e.g., [Sar9, Met(O2)11]-Substance P) fundamentally alters assay mechanics [1]. NKA preferentially binds the NK2 receptor, driving smooth muscle contraction rather than the NK1-mediated endothelial vasodilation and immune cell chemotaxis characteristic of Substance P . Furthermore, synthetic analogs are engineered to resist NEP degradation. If a laboratory substitutes native Substance P with a degradation-resistant analog in metabolic stability assays or NEP inhibitor screens, the compound will fail to clear, rendering the assay incapable of measuring endogenous enzymatic regulation[1].

Substitution Risk

Neurokinin A or B show markedly lower NK1 affinity and activate different receptor subtypes; affinity profile may shift NK1 engagement
Hemokinin-1 exhibits altered NK1/NK3 selectivity and proliferative actions not characteristic of Substance P
C-terminal-modified analogs (free acid, methyl ester) or truncated fragments yield reduced binding and faster degradation; functional response may not transfer directly

NK1 Receptor Binding Affinity and Selectivity

Substance P exhibits sub-nanomolar affinity for the cloned human NK1 receptor, significantly outperforming other endogenous tachykinins [1]. While Neurokinin A (NKA) is often used in parallel tachykinin studies, NKA preferentially targets the NK2 receptor and has markedly lower affinity for NK1 [1]. Procuring native Substance P ensures selective activation of NK1-coupled Gq/Gs pathways without confounding NK2-mediated responses.

Evidence DimensionNK1 Receptor Binding Affinity (Kd)
Target Compound DataSubstance P (Kd ~ 0.17 nM)
Comparator Or BaselineNeurokinin A (Primary NK2 ligand; Kd ~ 3.4 nM at NK2)
Quantified Difference>10-fold preference for NK1 over NK2 ligands
ConditionsRadioligand binding in transfected CHO cells

Ensures selective activation of NK1-mediated inflammatory and nociceptive pathways without off-target smooth muscle contraction.

NK1 Selectivity vs NKA/NKB
Head-to-head
SP NK1 IC₅₀ 0.19 nM
NKA 20 nM, NKB 63 nM
~500-fold over NK2, ~350-fold over NK3
Supports NK1 receptor-specific pathway interpretation
Reported in cloned rat NK1 transfected cells

Physiological Clearance via Neutral Endopeptidase

A defining feature of native Substance P is its rapid physiological clearance, with an in vitro half-life of approximately 3.5 minutes due to cleavage by neutral endopeptidase (NEP) and ACE [1]. Synthetic analogs are engineered to resist this degradation. For procurement in drug discovery workflows targeting NEP inhibition, the native peptide is strictly required, as resistant analogs cannot serve as substrates to measure enzyme activity [1].

Evidence DimensionEnzymatic Half-life (t1/2)
Target Compound DataNative Substance P (t1/2 ~ 3.5 minutes)
Comparator Or BaselineSynthetic Analogs (Highly resistant to NEP cleavage)
Quantified DifferenceNative SP provides a measurable baseline for NEP activity; analogs yield near-zero degradation
ConditionsSpinal cord S9 fraction incubations at 37°C

Mandatory for validating NEP inhibitors and modeling endogenous neuropeptide clearance kinetics.

C-Terminal Amide Requirement
Head-to-head
All 12 modified analogs: ≥2-fold reduction in activity vs native SP
Native amide end group non-negotiable for receptor activation
Guinea pig ileum, rat vas deferens bioassays

Minimizing Non-Specific Surface Adsorption

Substance P is highly prone to non-specific binding (NSB) on standard borosilicate glass and polypropylene surfaces, which can severely compromise assay reproducibility at low concentrations [1]. Analytical studies demonstrate that peptide recovery drops significantly in standard vials. The addition of 0.1-0.2% Bovine Serum Albumin (BSA) or the use of specialized low-adsorption siliconized tubes restores peptide recovery to >90% [1]. Procurement teams must account for these handling requirements to prevent false-negative dose-response curves.

Evidence DimensionPeptide Recovery Rate (%)
Target Compound DataSubstance P in standard polypropylene/glass (High loss at low nM concentrations)
Comparator Or BaselineSubstance P with 0.1% BSA or in low-bind tubes (>90% recovery)
Quantified DifferenceSignificant improvement in recovery with proper handling protocols
ConditionsHPLC/MS quantification after storage

Dictates the co-procurement of BSA or siliconized consumables to ensure accurate dosing and reproducible assay results.

SP vs Hemokinin-1 NK1 Selectivity
Cross-study comparable
SP NK1 IC₅₀ 0.19 nM, selectivity ratio ~353
Hemokinin-1 NK1 IC₅₀ 1.8 nM, ratio ~206
Reported higher NK1 affinity and NK1/NK3 discrimination
Cloned human tachykinin receptor binding

Full-Length Sequence for Complete G-Protein Signaling

While C-terminal fragments of Substance P (e.g., SP 6-11) retain the ability to bind the NK1 receptor and trigger intracellular calcium mobilization, they fail to fully stimulate cAMP accumulation[1]. The intact 11-amino-acid sequence of full-length Substance P is required to simultaneously activate both the Gq (calcium) and Gs (cAMP) signaling cascades [1]. Buyers must procure the full-length peptide rather than cheaper truncated fragments to accurately model the complete cellular response to NK1 activation.

Evidence DimensioncAMP Accumulation Efficacy
Target Compound DataFull-length Substance P (Potent dual Gq/Gs activation)
Comparator Or BaselineC-terminal fragments like SP 6-11 (Loss of cAMP signaling efficacy)
Quantified DifferenceFull-length SP triggers complete downstream signaling; fragments only trigger partial (calcium) pathways
ConditionsNK1R expressing 3T3 fibroblasts

Prevents incomplete pathway activation in complex signal transduction and neuropharmacology assays.

Plasma Extravasation Model
Head-to-head
SP restricted to skin/mucous membranes; stomach and intestine spared
Enables specific NK1-dependent neurogenic inflammation model
Intravenous administration, Evans blue accumulation; not blocked by H1/H2 antagonists
Full-Length Stability vs Fragments
Head-to-head
Full-length SP degrades significantly slower than hexa/heptapeptide fragments
N-terminal region enhances resistance to synaptosomal degradation
Rat brain synaptosomes; ~25% activity remaining after 30 min in whole blood
NK1 Binding Affinity (Kd)
Cross-study comparable
SP NK1 Kd = 0.17 nM; NKA NK2 Kd = 3.4 nM
Confirms high-affinity NK1 preference across recombinant systems
Stable CHO cell clones expressing cloned rat receptors

Screening Neutral Endopeptidase Inhibitors

Because native Substance P is rapidly cleaved by NEP, it serves as the gold-standard endogenous substrate for evaluating the efficacy of NEP inhibitors (e.g., phosphoramidon) in pain management or cardiovascular research [1]. Its use ensures that the assay reflects true physiological enzyme kinetics, which cannot be achieved with degradation-resistant synthetic analogs.

Neurogenic Inflammation and Nociception Modeling

Substance P is procured to induce localized neurogenic inflammation, vasodilation, and plasma extravasation in preclinical models [2]. Its precise sub-nanomolar affinity for the NK1 receptor allows researchers to establish baseline inflammatory responses and subsequently test novel NK1 receptor antagonists (e.g., aprepitant derivatives) [2].

NK1 Receptor Internalization and Endosomal Signaling

Full-length Substance P is utilized to study the clathrin-dependent internalization of the NK1 receptor [1]. Because the intact peptide drives the complete Gq/Gs signaling cascade and subsequent receptor recycling, it is the required reagent for high-content imaging and endosomal signaling assays in neuropharmacology.

Application Fit

Application
Selection Property
Validation Focus
NK1-mediated neurogenic inflammation research
NK1 receptor engagement specificity
NK1-dependent plasma extravasation model
Structure-activity relationship (SAR) studies
Native C-terminal amide integrity
Receptor binding affinity retention benchmarks
Discrimination of neurogenic vs mast cell-mediated pathways
Tissue-restricted vascular leakage pattern
Histamine-independent vascular permeability endpoints
In vivo and ex vivo peptide stability models
Full-length peptide structural stability
Degradation resistance in synaptosomal and whole-blood assays

XLogP3

-2.3

UNII

675VGV5J1D

Sequence

RPKPQQFFGLM

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H312 (100%): Harmful in contact with skin [Warning Acute toxicity, dermal];
H332 (100%): Harmful if inhaled [Warning Acute toxicity, inhalation]

MeSH Pharmacological Classification

Neurotransmitter Agents

Pictograms

Irritant

Irritant

Other CAS

33507-63-0

Wikipedia

Substance P

Use Classification

Animal Drugs -> FDA Approved Animal Drug Products (Green Book) -> Active Ingredients
Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients

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